Cas no 2680796-49-8 (benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate)
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28277753
- benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
- 2680796-49-8
-
- Inchi: 1S/C11H8N4O3/c12-6-9-14-15-10(18-9)13-11(16)17-7-8-4-2-1-3-5-8/h1-5H,7H2,(H,13,15,16)
- InChI Key: HSYXYACSGAPRNQ-UHFFFAOYSA-N
- SMILES: O(C(NC1=NN=C(C#N)O1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 244.05964013g/mol
- Monoisotopic Mass: 244.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101Ų
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28277753-0.05g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 95.0% | 0.05g |
$1452.0 | 2025-03-19 | |
| Enamine | EN300-28277753-0.1g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 95.0% | 0.1g |
$1521.0 | 2025-03-19 | |
| Enamine | EN300-28277753-0.25g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 95.0% | 0.25g |
$1591.0 | 2025-03-19 | |
| Enamine | EN300-28277753-0.5g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 95.0% | 0.5g |
$1660.0 | 2025-03-19 | |
| Enamine | EN300-28277753-1.0g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 95.0% | 1.0g |
$1729.0 | 2025-03-19 | |
| Enamine | EN300-28277753-2.5g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 95.0% | 2.5g |
$3389.0 | 2025-03-19 | |
| Enamine | EN300-28277753-5.0g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 95.0% | 5.0g |
$5014.0 | 2025-03-19 | |
| Enamine | EN300-28277753-10.0g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 95.0% | 10.0g |
$7435.0 | 2025-03-19 | |
| Enamine | EN300-28277753-1g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 1g |
$1729.0 | 2023-09-09 | ||
| Enamine | EN300-28277753-5g |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate |
2680796-49-8 | 5g |
$5014.0 | 2023-09-09 |
benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate
Comprehensive Overview of Benzyl N-(5-Cyano-1,3,4-oxadiazol-2-yl)carbamate (CAS No. 2680796-49-8)
Benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. With the CAS registry number 2680796-49-8, this compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse biological activities. The presence of both cyano and carbamate functional groups in its structure makes it a versatile intermediate for further chemical modifications.
In recent years, the demand for heterocyclic compounds like benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of novel therapeutics for conditions such as inflammation, microbial infections, and metabolic disorders. The compound's oxadiazole ring is a key structural motif that contributes to its stability and reactivity, making it a valuable building block in synthetic chemistry.
One of the most frequently searched questions about benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate relates to its synthesis methods. The compound is typically prepared through multi-step organic reactions, starting from readily available precursors such as hydrazine derivatives and benzyl chloroformate. Optimizing the yield and purity of this compound is a common challenge, and recent advancements in green chemistry have introduced more sustainable approaches, such as catalyst-free reactions and solvent-free conditions.
The pharmacological potential of 1,3,4-oxadiazole derivatives has been a hot topic in academic and industrial research. Studies suggest that benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate may exhibit enzyme inhibitory activity, particularly against targets like tyrosine kinases and phosphodiesterases. These properties align with current trends in precision medicine, where researchers aim to design highly specific molecules for targeted therapies. Additionally, its cyano group offers opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.
From an industrial perspective, the compound's stability and solubility profile are critical factors for its adoption in large-scale applications. Recent discussions in chemical forums highlight the need for improved formulation strategies to enhance its bioavailability when used in drug delivery systems. Moreover, its compatibility with polymeric matrices makes it a candidate for advanced materials, such as controlled-release coatings and biodegradable polymers.
Environmental and regulatory considerations are also shaping the discourse around benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate. As the chemical industry moves toward sustainable practices, researchers are evaluating the compound's ecotoxicity and biodegradability. Computational tools like QSAR models are being employed to predict its environmental impact, addressing concerns raised by regulatory bodies and green chemistry advocates.
In summary, benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate (CAS No. 2680796-49-8) represents a promising candidate for multiple applications, from pharmaceuticals to advanced materials. Its unique chemical structure, combined with ongoing research into its biological activities and synthetic pathways, ensures its relevance in contemporary scientific endeavors. As interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in future innovations.
2680796-49-8 (benzyl N-(5-cyano-1,3,4-oxadiazol-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)